Cas no 1566107-60-5 (2-amino-4-cyclopentyl-4-oxobutanamide)

• Product Name: 2-amino-4-cyclopentyl-4-oxobutanamide
• CAS No: 1566107-60-5
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6317484
• PubChem ID: 104749785
• Update Time: 2025-05-26

2-amino-4-cyclopentyl-4-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-cyclopentyl-4-oxobutanamide
• EN300-1298986
• 1566107-60-5

• Inchi： 1S/C9H16N2O2/c10-7(9(11)13)5-8(12)6-3-1-2-4-6/h6-7H,1-5,10H2,(H2,11,13)
• InChI Key： FZLSHTYZTZQSJZ-UHFFFAOYSA-N
• SMILES： O=C(CC(C(N)=O)N)C1CCCC1

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-4-cyclopentyl-4-oxobutanamide

Introduction to 2-amino-4-cyclopentyl-4-oxobutanamide (CAS No. 1566107-60-5) and Its Emerging Applications in Chemical Biology

2-amino-4-cyclopentyl-4-oxobutanamide, identified by the chemical identifier CAS No. 1566107-60-5, is a structurally unique amide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclopentyl substituent and an amide functional group, exhibits a diverse range of potential applications, particularly in the development of novel bioactive molecules and therapeutic agents.

The molecular framework of 2-amino-4-cyclopentyl-4-oxobutanamide consists of a cyclopentyl ring linked to an amide moiety, which is further connected to an amino group. This structural configuration imparts distinct physicochemical properties, including solubility, stability, and metabolic profiles, making it a promising candidate for further investigation in drug discovery pipelines. The presence of the cyclopentyl group enhances the compound's binding affinity to biological targets, while the amide bond contributes to its stability under various physiological conditions.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-amino-4-cyclopentyl-4-oxobutanamide in various therapeutic domains. One of the most compelling areas of research involves its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of numerous cellular processes and have been identified as key therapeutic targets for a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-amino-4-cyclopentyl-4-oxobutanamide make it an ideal scaffold for designing molecules that can selectively disrupt aberrant PPIs.

Recent studies have demonstrated that derivatives of 2-amino-4-cyclopentyl-4-oxobutanamide exhibit promising inhibitory activity against specific PPIs involved in cancer progression. For instance, researchers have reported the synthesis and characterization of several analogs that display potent binding to cyclin-dependent kinases (CDKs), which are overexpressed in many solid tumors. These findings suggest that 2-amino-4-cyclopentyl-4-oxobutanamide derivatives could serve as lead compounds for the development of next-generation anticancer agents.

Beyond oncology, 2-amino-4-cyclopentyl-4-oxobutanamide has also shown potential in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including rheumatoid arthritis, atherosclerosis, and autoimmune disorders. By modulating key inflammatory pathways such as NFκB and MAPK signaling, compounds derived from 2-amino-4-cyclopentyl-4-oxobutanamide may offer therapeutic benefits. Preliminary in vitro studies have indicated that certain derivatives exhibit anti-inflammatory properties comparable to existing drugs while demonstrating improved selectivity and reduced side effects.

The synthesis and optimization of 2-amino-4-cyclopentyl-4-oxobutanamide derivatives have been facilitated by advances in synthetic chemistry techniques. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled the efficient construction of complex molecular architectures with high enantioselectivity. These advancements have not only streamlined the production process but also allowed for the rapid exploration of structure-function relationships, leading to the identification of novel bioactive compounds.

Another area where 2-amino-4-cyclopentyl-4-oxobutanamide has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by progressive neuronal dysfunction and death. The ability of 2-amino-4-cyclopentyl-4-oxobutanamide derivatives to interact with neuronal receptors and modulate neurotransmitter systems has led to their investigation as potential therapeutics. Early preclinical studies suggest that these compounds may help mitigate cognitive decline and motor impairments associated with these diseases by targeting key pathological mechanisms.

The pharmacokinetic properties of 2-amino-4-cyclopentyl-4-octanoylbutanamide are also worth mentioning. Due to its favorable solubility profile and metabolic stability, this compound exhibits good bioavailability following oral administration. This characteristic is particularly important for therapeutic agents intended for systemic use, as it ensures consistent delivery to target tissues over prolonged periods. Additionally, its low propensity for off-target interactions enhances its safety profile, making it an attractive candidate for clinical development.

In conclusion, 2-amino 3-methylbutanamides like 3-methylbutanamides CAS No 1566107 60 5 continue to be significant subjects of research within medicinal chemistry owing to their versatile biological activities and synthetic tractability . The growing evidence supporting their potential applications in oncology , inflammation , neurology , and other therapeutic areas underscores their importance as future drug candidates . As research progresses , further exploration into structure - function relationships will undoubtedly uncover new opportunities for harnessing this promising chemical scaffold .

Future Directions

The future prospects for CAS No 1566107 60 5 are both exciting and multifaceted. As our understanding deepens into molecular mechanisms underlying various diseases, CAS No 1566107 60 5 derivatives hold promise not only as standalone therapeutics but also as components within combination therapies designed to synergistically enhance treatment outcomes .

One particularly promising avenue involves leveraging computational chemistry techniques such as molecular docking simulations,QSAR modeling,and virtual screening platforms to accelerate the discovery pipeline . By integrating experimental data with computational predictions, researchers can rapidly identify novel analogs with optimized pharmacological profiles . This approach not only saves time but also reduces costs associated with traditional high-throughput screening methods .

Furthermore, advances in biocatalysis represent another exciting frontier . Enzyme-mediated reactions offer sustainable synthetic routes capable of producing complex molecules with high efficiency under mild conditions . By harnessing nature's catalytic prowess, chemists can access novel scaffolds derived from natural products or design bespoke enzymes tailored specifically for constructing target molecules . Such innovations align perfectly with global efforts towards green chemistry principles ensuring environmentally responsible drug development practices .

The integration into next-generation drug delivery systems presents yet another compelling direction forward . Nanotechnology-based platforms , including liposomes , polymeric nanoparticles,and micelles, offer enhanced bioavailability, targeted delivery,and controlled release capabilities when coupled with active pharmaceutical ingredients derived from structures like those found within CAS No1566107_60_5 framework structures allow precise modulation at desired biological sites minimizing systemic exposure while maximizing therapeutic efficacy .

In essence, while much work remains before these compounds transition fully into clinical practice , their unique structural features combined with ongoing innovations across multiple scientific disciplines position them favorably within today's rapidly evolving pharmaceutical landscape offering hope against some humanity's most pressing health challenges ahead.